Cas no 2549045-32-9 (6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine)

• Product Name: 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine
• CAS No: 2549045-32-9
• MF: C₁₄H₁₅BrN₈
• MW: 375.226499795914
• CID: 5314088
• PubChem ID: 154853613
• Update Time: 2025-10-28

6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(5-Bromo-2-pyrimidinyl)-1-piperazinyl]-7-methyl-7H-purine
• AKOS040731082
• 2549045-32-9
• 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine
• F6792-2047

• Inchi： 1S/C14H15BrN8/c1-21-9-20-12-11(21)13(19-8-18-12)22-2-4-23(5-3-22)14-16-6-10(15)7-17-14/h6-9H,2-5H2,1H3
• InChI Key： CYFPBWYOXXYAGQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(C2=C3C(=NC=N2)N=CN3C)CC1

Computed Properties

• Exact Mass: 374.06031g/mol
• Monoisotopic Mass: 374.06031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.8±65.0 °C(Predicted)
• pka: 6.79±0.30(Predicted)

Additional information on 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine

Comprehensive Overview of 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine (CAS No. 2549045-32-9)

The compound 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine (CAS No. 2549045-32-9) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, combines a purine core with a piperazine linker and a 5-bromopyrimidine moiety. Such a configuration is often associated with high binding affinity and selectivity, making it a promising candidate for various therapeutic applications.

In recent years, the search for novel kinase inhibitors and small molecule modulators has intensified, driven by the need for targeted therapies in oncology and inflammatory diseases. The presence of the bromopyrimidine group in 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine suggests potential interactions with ATP-binding sites of kinases, a feature highly sought after in drug design. Researchers are particularly interested in how this compound compares to other purine derivatives in terms of efficacy and pharmacokinetics.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions, to attach the piperazine and bromopyrimidine groups to the purine scaffold. Optimizing these synthetic pathways is crucial for scaling up production while maintaining high purity and yield.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its potential application in drug formulation. Given the rising demand for bioavailable small molecules, understanding these properties can help predict its behavior in biological systems. Computational modeling and in vitro assays are often employed to evaluate its drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Another hot topic in the scientific community is the exploration of structure-activity relationships (SAR) for 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine. By systematically modifying its substituents, researchers aim to identify analogs with enhanced potency or reduced off-target effects. This approach aligns with the broader trend of fragment-based drug design, where small molecular fragments are optimized to improve binding affinity and selectivity.

From a regulatory perspective, the compound's patent status and intellectual property landscape are of great interest to pharmaceutical companies. As of now, 2549045-32-9 is being investigated in preclinical studies, and its potential therapeutic indications are yet to be fully disclosed. However, its structural similarity to known kinase inhibitors suggests possible applications in cancer therapy or autoimmune disorders.

In conclusion, 6-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-7-methyl-7H-purine represents a compelling example of modern medicinal chemistry. Its unique architecture and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to unravel its mechanisms and applications, this compound may pave the way for innovative treatments in areas with high unmet medical needs.